3-[3-(2-fluorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone

• IUPAC Name: 3-[(E)-3-(2-fluorophenyl)-2-methylprop-2-enoyl]-4,6-dimethyl-1H-pyridin-2-one
• InChI: InChI=1S/C17H16FNO2/c1-10-8-12(3)19-17(21)15(10)16(20)11(2)9-13-6-4-5-7-14(13)18/h4-9H,1-3H3,(H,19,21)/b11-9+
• InChI Key: ADNYJSVQZTVUSS-PKNBQFBNSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1)C(=O)C(=CC2=CC=CC=C2F)C)C
• Isomeric SMILES: CC1=CC(=C(C(=O)N1)C(=O)/C(=C/C2=CC=CC=C2F)/C)C
• Molecular Formula: C17H16FNO2
• Molecular Weight: 285.31 g/mol
• Solubility: >42.8 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[3-(2-fluorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone, commonly known as FDP, is a chemical compound that belongs to the class of pyridinones. It is a potent inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH), which is essential for the de novo synthesis of pyrimidine nucleotides. FDP has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and viral infections.

Mechanism of Action

FDP exerts its pharmacological effects by inhibiting the enzyme 3-[3-(2-fluorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone, which is essential for the de novo synthesis of pyrimidine nucleotides. 3-[3-(2-fluorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone catalyzes the fourth step in the biosynthesis of pyrimidines, which is the oxidation of dihydroorotate to orotate. FDP binds to the active site of 3-[3-(2-fluorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone and competes with dihydroorotate for binding. This results in the inhibition of 3-[3-(2-fluorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone activity and the depletion of pyrimidine nucleotides. This, in turn, leads to the inhibition of DNA and RNA synthesis and cell proliferation.
Biochemical and Physiological Effects
FDP has been shown to exhibit potent anti-inflammatory and immunosuppressive activities. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 in vitro and in vivo. FDP has also been shown to inhibit the activation and proliferation of T cells and B cells. FDP has been shown to induce apoptosis in cancer cells by inhibiting 3-[3-(2-fluorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone activity and depleting pyrimidine nucleotides. FDP has been shown to inhibit viral replication by inhibiting the de novo synthesis of pyrimidine nucleotides, which are essential for viral DNA and RNA synthesis.

Advantages and Limitations for Lab Experiments

FDP has several advantages for lab experiments. It is a potent and specific inhibitor of 3-[3-(2-fluorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone, which makes it a valuable tool for studying the role of 3-[3-(2-fluorophenyl)-2-methylacryloyl]-4,6-dimethyl-2(1H)-pyridinone in cellular processes. FDP is also highly soluble in water, which makes it easy to prepare and use in experiments. However, FDP has some limitations for lab experiments. It is a relatively expensive compound, which may limit its use in large-scale experiments. FDP is also unstable in solution and has a short half-life, which may require frequent preparation and use in experiments.

Future Directions

For research include the development of FDP analogs and investigation of FDP as a potential therapeutic agent for other diseases.

Scientific Research Applications

FDP has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit potent anti-inflammatory, immunosuppressive, and antiviral activities. FDP has been studied in preclinical models of autoimmune diseases such as rheumatoid arthritis, multiple sclerosis, and systemic lupus erythematosus. It has been shown to reduce disease severity and improve clinical outcomes in these models. FDP has also been studied in preclinical models of viral infections such as influenza, dengue, and Zika. It has been shown to inhibit viral replication and reduce viral load in these models.